Cas no 947149-96-4 (2-Bromo-4,5-dihydro-thieno[2,3-c]pyran-7-one)

2-Bromo-4,5-dihydro-thieno[2,3-c]pyran-7-one is a heterocyclic compound featuring a fused thienopyranone scaffold with a bromine substituent at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of the bromine atom enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. Its rigid bicyclic framework also offers potential as a building block for bioactive molecules. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. High purity grades are available for research and industrial use.

2-Bromo-4,5-dihydro-thieno[2,3-c]pyran-7-one structure

947149-96-4 structure

Product Name:2-Bromo-4,5-dihydro-thieno[2,3-c]pyran-7-one

CAS No:947149-96-4

MF:C₇H₅BrO₂S

MW:233.082400083542

MDL:MFCD20485646

CID:2112705

PubChem ID:68992216

Update Time:2025-06-09

2-Bromo-4,5-dihydro-thieno[2,3-c]pyran-7-one Chemical and Physical Properties

Names and Identifiers

- 2-bromo-4,5-dihydro-7H-Thieno[2,3-c]pyran-7-one
- 2-bromo-4,5-dihydro-thieno[2,3-c]pyran-7-one
- HOFWWWORAMEEBA-UHFFFAOYSA-N
- 2-bromo-4H,5H,7H-thieno[2,3-c]pyran-7-one
- 2-Bromo-4,5-dihydro-thieno[2,3-c]pyran-7-one
- MDL： MFCD20485646
- Inchi： 1S/C7H5BrO2S/c8-5-3-4-1-2-10-7(9)6(4)11-5/h3H,1-2H2
- InChI Key： HOFWWWORAMEEBA-UHFFFAOYSA-N
- SMILES： BrC1=CC2=C(C(=O)OCC2)S1

Computed Properties

Exact Mass: 231.91936g/mol
Monoisotopic Mass: 231.91936g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.5
XLogP3: 2.8

2-Bromo-4,5-dihydro-thieno[2,3-c]pyran-7-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM424801-100mg	2-BROMO-4,5-DIHYDRO-7H-THIENO[2,3-C]PYRAN-7-ONE	947149-96-4	95%+	100mg	$203	2023-02-01
eNovation Chemicals LLC	D774793-100mg	2-BROMO-4,5-DIHYDRO-7H-THIENO[2,3-C]PYRAN-7-ONE	947149-96-4	95%	100mg	$225	2024-06-06
Aaron	AR01DMWY-100mg	2-BROMO-4,5-DIHYDRO-7H-THIENO[2,3-C]PYRAN-7-ONE	947149-96-4	95%	100mg	$203.00	2024-05-20
1PlusChem	1P01DMOM-100mg	2-BROMO-4,5-DIHYDRO-7H-THIENO[2,3-C]PYRAN-7-ONE	947149-96-4	95%	100mg	$192.00	2023-12-15
A2B Chem LLC	AX14742-1mg	2-Bromo-4,5-dihydro-thieno[2,3-c]pyran-7-one	947149-96-4		1mg	$73.00	2024-07-18
A2B Chem LLC	AX14742-2mg	2-Bromo-4,5-dihydro-thieno[2,3-c]pyran-7-one	947149-96-4		2mg	$86.00	2024-07-18
A2B Chem LLC	AX14742-3mg	2-Bromo-4,5-dihydro-thieno[2,3-c]pyran-7-one	947149-96-4		3mg	$105.00	2024-07-18
A2B Chem LLC	AX14742-5mg	2-Bromo-4,5-dihydro-thieno[2,3-c]pyran-7-one	947149-96-4		5mg	$118.00	2024-07-18
A2B Chem LLC	AX14742-10mg	2-Bromo-4,5-dihydro-thieno[2,3-c]pyran-7-one	947149-96-4		10mg	$135.00	2024-07-18
A2B Chem LLC	AX14742-100mg	2-Bromo-4,5-dihydro-thieno[2,3-c]pyran-7-one	947149-96-4	95%	100mg	$210.00	2024-05-20